Cas no 895442-97-4 (N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2,3-dimethoxybenzamide)

• Product Name: N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2,3-dimethoxybenzamide
• CAS No: 895442-97-4
• MF: C₁₉H₁₉N₃O₆
• MW: 385.370664834976
• CID: 6398199
• PubChem ID: 7243981
• Update Time: 2023-12-26

N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-2,3-dimethoxybenzamide
• F2516-0257
• 895442-97-4
• SR-01000020882-1
• N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2,3-dimethoxybenzamide
• SR-01000020882
• AKOS024656004
• VU0491121-1
• N-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-2,3-dimethoxybenzamide
• Benzamide, N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2,3-dimethoxy-

• Inchi： 1S/C19H19N3O6/c1-24-12-8-11(9-13(10-12)25-2)18-21-22-19(28-18)20-17(23)14-6-5-7-15(26-3)16(14)27-4/h5-10H,1-4H3,(H,20,22,23)
• InChI Key： MQPJMRLXOCDERT-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(OC)=CC(OC)=C2)O1)(=O)C1=CC=CC(OC)=C1OC

Computed Properties

• Exact Mass: 385.12738533g/mol
• Monoisotopic Mass: 385.12738533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Predicted)
• pka: 10.11±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes